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Compound of Interest

Compound Name:

1,2-

Heptadecanoylphosphatidylcholin

e

CAS No.: 67896-64-4

Cat. No.: B1194572

Get Quote

Executive Summary
In quantitative lipidomics, the accuracy of quantification is inextricably linked to the quality of

the internal standard (ISTD). PC(17:0/17:0) (1,2-diheptadecanoyl-sn-glycero-3-

phosphocholine) is the industry-standard surrogate for phosphatidylcholine profiling.[1] Its utility

stems from its odd-chain fatty acid composition (heptadecanoic acid, C17:0), which is virtually

absent in most mammalian biological matrices, ensuring zero interference with endogenous

lipids.

This guide provides a first-principles derivation of its molecular weight and exact mass, critical

for establishing high-resolution mass spectrometry (HRMS) acquisition windows and validating

elemental composition.

Structural Anatomy & Formula Derivation
To trust the mass, one must verify the formula. We do not rely on database lookups; we derive

the formula from the molecular components.
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Component Breakdown
The PC(17:0/17:0) molecule is an ester-linked phospholipid assembled via condensation

reactions, resulting in the loss of water molecules.

Glycerol Backbone:

Fatty Acid Chains (x2): Heptadecanoic Acid (

).

Note: "17:0" denotes 17 carbons and 0 double bonds.

Headgroup: Phosphocholine (

) — treated here as the zwitterionic form balanced with the phosphate oxygen.

Stoichiometric Assembly
The condensation reaction involves the formation of two ester bonds (sn-1, sn-2 positions) and

one phosphodiester bond (sn-3 position).

Step 1: Total Atoms (Pre-condensation)

Glycerol:

2

FA (17:0):

Phosphocholine (free):

(approximate neutral precursor state for calculation)

Sum:

Step 2: Water Loss (Condensation)

Esterification at sn-1: Loss of
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Esterification at sn-2: Loss of

Phosphodiester bond formation: Loss of

(net equivalent relative to precursors)

Total Loss:

Step 3: Final Formula Calculation

Quantitative Mass Calculations
In High-Resolution Mass Spectrometry (HRMS), distinguishing between Molecular Weight

(Average Mass) and Exact Mass (Monoisotopic Mass) is vital.

Average Mass: Used for gravimetric preparation (weighing powder).

Exact Mass: Used for setting m/z extraction windows in Orbitrap or Q-TOF systems.

Atomic Reference Table (IUPAC 2024 Standards)
Element Symbol

Monoisotopic Mass
(Da)

Average Mass (Da)

Carbon C 12.000000 12.011

Hydrogen H 1.007825 1.008

Nitrogen N 14.003074 14.007

Oxygen O 15.994915 15.999

Phosphorus P 30.973762 30.974

Calculation of Exact Mass (Monoisotopic)
This value represents the mass of the molecule containing only the most abundant isotopes (

).

C (42):
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H (84):

N (1):

O (8):

P (1):

Total Exact Mass:

Calculation of Molecular Weight (Average)
This value accounts for natural isotopic abundance (e.g., 1.1%

).

Calculation:

Total MW:

Mass Spectrometry Profile & Adducts
Lipids rarely fly as neutral molecules. They form adducts depending on the ionization mode

(ESI+ or ESI-) and the mobile phase modifiers.

Critical Insight: PC species have a fixed positive charge on the quaternary amine (choline) but

are zwitterionic due to the phosphate. In positive mode, they are easily detected as protonated

or sodiated adducts.

Table 2: Target m/z Values for HRMS
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Ionization Mode Adduct Type
Formula
Transformation

Calculated m/z

ESI (+) Protonated 762.6007

ESI (+) Sodiated 784.5827

ESI (+) Potassiated 800.5566

ESI (-) Formate 806.5916

ESI (-) Acetate 820.6072

ESI (-) Demethylated 746.5699

Note: The

in PC lipids is physically

, but since the molecule is zwitterionic neutral in solution, the observed ion is the net

charge state.

Experimental Workflow: ISTD Preparation
This protocol ensures the ISTD is introduced early to correct for extraction efficiency and

ionization suppression.

Reagents
PC(17:0/17:0) Powder: Avanti Polar Lipids (Product #850360) or equivalent.[1]

Solvents: LC-MS grade Chloroform (

) and Methanol (

).

Protocol Steps
Primary Stock (1 mg/mL):
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Weigh 1.0 mg of PC(17:0/17:0) powder.[1][2][3]

Dissolve in 1.0 mL of

(1:1 v/v).

Why: Pure chloroform evaporates too fast for accurate pipetting; methanol stabilizes the

solution.

Store at -20°C in amber glass vials (Teflon-lined caps).

Working Standard (10 µM):

Dilute the Primary Stock into pure Methanol or Isopropanol.

Calculation: Use the MW (762.1 g/mol ). 1 mg/mL

1.31 mM.

Dilute 1:131 to reach ~10 µM.

Sample Spiking:

Add 10 µL of Working Standard to the biological sample BEFORE adding extraction

solvents (e.g., Folch or Bligh-Dyer).

Validation: This corrects for lipid loss during phase separation.

Workflow Visualization

Biological Sample
(Plasma/Tissue)

Spike ISTD
PC(17:0/17:0)

 10µL Working Std Biphasic Extraction
(CHCl3/MeOH)

 Protein Precip LC-MS Analysis
(C18 or HILIC)

 Organic Layer Data Processing
Target m/z 762.6007

 XIC Extraction

Click to download full resolution via product page

Figure 1: Critical path for Internal Standard (ISTD) integration. Spiking must occur before

extraction to validate recovery.
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Validation & Quality Control
To ensure the PC(17:0/17:0) is performing correctly:

Blank Check: Run a solvent blank. There should be no signal at m/z 762.6007. If signal

exists, the system is contaminated (carryover).

Linearity: Prepare a calibration curve of the ISTD (0.1 µM to 10 µM). The

value must be

.[2]

Retention Time Stability: In Reverse Phase (C18), PC(17:0/17:0) should elute between

PC(16:0/18:1) and PC(18:0/18:1).

Logical Relationship of Lipid Species

PC(17:0/17:0)
(Synthetic ISTD)

Retention Time
(Hydrophobicity)

 Elutes mid-chromatogram Mass Difference
(CH2 units)

 Distinct m/z

Endogenous PCs
(e.g., PC 16:0/18:1)

 Chain length
drives RT

Click to download full resolution via product page

Figure 2: Chromatographic and mass spectral relationship between the synthetic ISTD and

endogenous lipids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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